Cas no 2866353-03-7 (N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide)

• Product Name: N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide
• CAS No: 2866353-03-7
• MF: C₉H₁₃ClN₂O₃S
• MW: 264.729120016098
• CID: 6525109
• PubChem ID: 165994205
• Update Time: 2025-05-21

N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-39873695
• 2866353-03-7
• N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide
• 1-chloro-4-methoxy-2-[[methyl(sulfamoyl)amino]methyl]benzene

• Inchi： 1S/C9H13ClN2O3S/c1-12(16(11,13)14)6-7-5-8(15-2)3-4-9(7)10/h3-5H,6H2,1-2H3,(H2,11,13,14)
• InChI Key： GHNOFKGZBLEYPU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CN(C)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 264.0335411g/mol
• Monoisotopic Mass: 264.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81Ų

Additional information on N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide

Comprehensive Overview of N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide (CAS No. 2866353-03-7)

N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide (CAS No. 2866353-03-7) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a 2-chloro-5-methoxyphenyl moiety linked to a methylaminosulfonamide group, making it a promising candidate for various applications. Researchers have been exploring its potential as a bioactive intermediate due to its structural versatility and functional groups that enable targeted modifications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in drug discovery and crop protection. N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing bioavailability and binding affinity. Its CAS No. 2866353-03-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and agrochemical formulation.

One of the key advantages of this compound is its potential role in addressing antimicrobial resistance (AMR), a global health concern. Sulfonamides are known for their antibacterial properties, and derivatives like N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide are being investigated for their efficacy against resistant strains. Additionally, its methoxy and chloro substituents enhance its stability and interaction with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2866353-03-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing synthetic routes to minimize waste and improve yield, aligning with the growing emphasis on environmentally friendly processes. The compound’s modular structure also allows for scalable production, which is essential for meeting the demands of high-throughput screening in drug development.

Another area of interest is the compound’s potential application in plant disease management. With the increasing need for eco-friendly agrochemicals, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide is being evaluated for its fungicidal and bactericidal properties. Its ability to disrupt pathogenic enzymes without harming beneficial organisms makes it a candidate for integrated pest management (IPM) systems.

In summary, N-[(2-chloro-5-methoxyphenyl)methyl]-N-methylaminosulfonamide (CAS No. 2866353-03-7) represents a versatile and scientifically significant compound with broad applicability. Its relevance to drug discovery, antimicrobial research, and sustainable agriculture ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.